Cas no 26718-88-7 (Eicosanoic acid,2-methylpropyl ester)

• Product Name: Eicosanoic acid,2-methylpropyl ester
• CAS No: 26718-88-7
• MF: C₂₄H₄₈O₂
• MW: 368.636728286743
• CID: 277874
• PubChem ID: 3015297
• Update Time: 2025-04-19

Eicosanoic acid,2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Eicosanoic acid,2-methylpropyl ester
• 2-methylpropyl icosanoate
• Isobutyl icosanoate
• Eicosanoic acid, isobutyl ester
• EINECS 247-917-4
• DTXSID50181217
• 26718-88-7
• WKVHKJPNBFWXHD-UHFFFAOYSA-N
• NS00028163

• Inchi： 1S/C24H48O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24(25)26-22-23(2)3/h23H,4-22H2,1-3H3
• InChI Key： WKVHKJPNBFWXHD-UHFFFAOYSA-N
• SMILES： O(CC(C)C)C(CCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 368.36564
• Monoisotopic Mass: 368.365431
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 21
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 10.9

Experimental Properties

• Density: 0.86
• Boiling Point: 407.2°Cat760mmHg
• Flash Point: 203.7°C
• Refractive Index: 1.449
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters